Cas no 91319-51-6 (3-(2-Fluoro-5-nitrophenyl)propan-1-ol)

• Product Name: 3-(2-Fluoro-5-nitrophenyl)propan-1-ol
• CAS No: 91319-51-6
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 3031542
• PubChem ID: 24827461
• Update Time: 2025-04-21

3-(2-Fluoro-5-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-氟-5-硝基苯丙醇
• 2-Fluoro-5-nitrobenznenpropanol
• 3-(2-Fluoro-5-nitrophenyl)propan-1-ol
• CID 24827461
• Benzenepropanol, 2-fluoro-5-nitro-
• A856397
• EN300-1845652
• 91319-51-6

• Inchi： 1S/C9H10FNO3/c10-9-4-3-8(11(13)14)6-7(9)2-1-5-12/h3-4,6,12H,1-2,5H2
• InChI Key： VUDCHEGYZXXBBD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCCO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.06447134Da
• Monoisotopic Mass: 199.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.307±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 35-36 ºC
• Solubility: Slightly soluble (1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes